Cas no 1822512-99-1 (Octahydropyrano[3,4-b]morpholine)

• Product Name: Octahydropyrano[3,4-b]morpholine
• CAS No: 1822512-99-1
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 5701084
• Update Time: 2025-08-04

Octahydropyrano[3,4-b]morpholine Chemical and Physical Properties

Names and Identifiers

• Pyrano[3,4-b][1,4]oxazine, octahydro-
• Octahydropyrano[3,4-b]morpholine

• Inchi： 1S/C7H13NO2/c1-3-9-5-7-6(1)8-2-4-10-7/h6-8H,1-5H2
• InChI Key： PMVVAENUEIYCPG-UHFFFAOYSA-N
• SMILES： O1CCNC2CCOCC12

Experimental Properties

• Density: 1.048±0.06 g/cm3(Predicted)
• Boiling Point: 234.9±40.0 °C(Predicted)
• pka: 8.31±0.20(Predicted)

Additional information on Octahydropyrano[3,4-b]morpholine

Recent Advances in the Study of Octahydropyrano[3,4-b]morpholine (CAS: 1822512-99-1) in Chemical Biology and Pharmaceutical Research

Octahydropyrano[3,4-b]morpholine (CAS: 1822512-99-1) is a structurally unique heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its fused pyran and morpholine rings, exhibits promising biological activities, making it a valuable scaffold for the development of novel therapeutics. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, shedding light on its potential in treating various diseases.

A recent study published in the *Journal of Medicinal Chemistry* explored the synthetic pathways for Octahydropyrano[3,4-b]morpholine derivatives, emphasizing the use of catalytic asymmetric synthesis to achieve high enantioselectivity. The researchers successfully developed a scalable method for producing enantiomerically pure forms of the compound, which is critical for its application in chiral drug development. The study also highlighted the compound's stability under physiological conditions, a key factor for its bioavailability and therapeutic efficacy.

In another groundbreaking study, researchers investigated the pharmacological potential of Octahydropyrano[3,4-b]morpholine as a modulator of G-protein-coupled receptors (GPCRs). GPCRs are a major target class in drug discovery, and the study demonstrated that derivatives of this compound exhibit high affinity and selectivity for specific GPCR subtypes. These findings suggest that Octahydropyrano[3,4-b]morpholine could serve as a lead compound for developing new GPCR-targeted therapies, particularly for neurological and metabolic disorders.

Further research has explored the compound's anti-inflammatory and antioxidant properties. A study in *Bioorganic & Medicinal Chemistry Letters* reported that Octahydropyrano[3,4-b]morpholine derivatives significantly reduced oxidative stress and inflammation in cellular models, suggesting potential applications in treating chronic inflammatory diseases such as rheumatoid arthritis and neurodegenerative disorders. The study also identified key structural features of the compound that contribute to its bioactivity, providing a foundation for further structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry have also contributed to the understanding of Octahydropyrano[3,4-b]morpholine's interactions with biological targets. Molecular docking and dynamics simulations have revealed precise binding modes and energetics, facilitating the rational design of more potent and selective derivatives. These computational approaches, combined with experimental validation, are accelerating the development of this compound as a viable drug candidate.

In conclusion, Octahydropyrano[3,4-b]morpholine (CAS: 1822512-99-1) represents a promising scaffold in chemical biology and pharmaceutical research. Its versatile pharmacological profile, coupled with advances in synthetic and computational methodologies, positions it as a key player in the discovery of next-generation therapeutics. Future research should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in preclinical and clinical settings to fully realize its therapeutic potential.